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Compound of Interest

Compound Name: Isonixin

Cat. No.: B1672267 Get Quote

Essential Safety and Handling Guide for Isonixin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Isonixin, a non-steroidal anti-inflammatory drug (NSAID). The following procedural instructions

are designed to ensure the safe management of this compound in a laboratory setting, thereby

building a foundation of trust and safety in your research endeavors.

Physicochemical and Toxicological Data
A summary of the key quantitative data for Isonixin is presented below for easy reference and

comparison.
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Property Value Reference

Molecular Formula C₁₄H₁₄N₂O₂ [1]

Molecular Weight 242.27 g/mol [1]

Appearance White crystalline powder MedChemExpress

Melting Point 266-267 °C DrugFuture

Solubility

Soluble in chloroform and

strong alkali. Practically

insoluble in acids and water.

DrugFuture

Oral LD50 (Male Mice) 7000 mg/kg DrugFuture

Oral LD50 (Female Mice) 8000 mg/kg DrugFuture

Oral LD50 (Rats) >6000 mg/kg DrugFuture

Intraperitoneal LD50 (Mice &

Rats)
>2000 mg/kg DrugFuture

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for Isonixin, the following PPE

recommendations are based on best practices for handling solid, non-volatile chemical

compounds of moderate toxicity.

Hand Protection: Wear nitrile or latex gloves that are appropriate for handling chemicals.

Ensure gloves are regularly inspected for tears or punctures. Change gloves immediately if

they become contaminated.[2]

Eye and Face Protection: Use safety glasses with side shields or chemical splash goggles to

protect against dust particles and splashes. A face shield may be necessary for operations

with a higher risk of splashing.

Skin and Body Protection: A standard laboratory coat should be worn at all times. For tasks

with a higher risk of contamination, consider disposable coveralls. Ensure that skin is not

exposed.
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Respiratory Protection: For routine handling of small quantities in a well-ventilated area,

respiratory protection may not be necessary. However, if there is a risk of generating dust or

aerosols, a NIOSH-approved N95 or higher-rated respirator is recommended. All handling of

Isonixin powder should ideally be performed in a chemical fume hood or a powder

containment hood to minimize inhalation exposure.[3]

Operational and Disposal Plans
Adherence to the following procedural steps is critical for the safe handling and disposal of

Isonixin.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.

Storage: Store Isonixin in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[4] The solid powder can be stored at -20°C for up to three

years.[4] Solutions should be stored at -80°C for up to one year.[4]

Handling and Preparation of Solutions
Designated Area: All handling of Isonixin powder should be conducted in a designated area,

such as a chemical fume hood or a powder weighing enclosure, to control dust.[3][5]

Weighing: Use a dedicated set of utensils for weighing. Tare the balance with the weigh boat

or paper before adding the chemical. Handle the container and utensils carefully to avoid

generating dust.

Dissolving: When preparing solutions, add the solid Isonixin to the solvent slowly to avoid

splashing. As Isonixin is practically insoluble in water, consult relevant literature for

appropriate solvents (e.g., chloroform, strong alkali).

Spill Management
Evacuate: In case of a significant spill, evacuate the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Containment: For small spills of solid material, carefully sweep up the powder, avoiding dust

generation, and place it in a sealed container for disposal. For liquid spills, absorb with an

inert material (e.g., vermiculite, sand) and place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Personal Contamination: If skin or eye contact occurs, flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention.

Disposal Plan
All Isonixin waste, including empty containers, contaminated PPE, and spill cleanup materials,

must be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of Isonixin down the drain or in the

regular trash.

Experimental Protocols
Based on the conducted literature search, no specific, detailed experimental protocols for the

handling and use of Isonixin were publicly available. Researchers should develop their own

standard operating procedures (SOPs) based on the information provided in this guide and a

thorough risk assessment of their specific experimental design.

Visualizations
Signaling Pathway
As a non-steroidal anti-inflammatory drug (NSAID), Isonixin's primary mechanism of action

involves the inhibition of cyclooxygenase (COX) enzymes.[6] Some evidence also suggests it

may modulate the NF-κB signaling pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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